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Compound of Interest

Compound Name: Exatecan Intermediate 7

Cat. No.: B12092213

An In-Depth Technical Guide to Exatecan
Intermediate 7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of Exatecan Intermediate 7, a key precursor in the manufacturing of the potent
topoisomerase | inhibitor, Exatecan. This document is intended to serve as a valuable resource
for researchers and professionals involved in the development and synthesis of novel anti-
cancer therapeutics.

Chemical Structure and Properties

Exatecan Intermediate 7, identified by the CAS number 182182-32-7, is chemically known as
N-[3-fluoro-7-(hydroxyimino)-4-methyl-8-o0xo0-5,6,7,8-tetrahydronaphthalen-1-ylJacetamide.[1][2]
Its molecular formula is C13H13FN203.[3][4]

Below is a summary of its key chemical and physical properties:
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Property Value

Reference

CAS Number 182182-32-7

[5]16]

N-[3-fluoro-7-(hydroxyimino)-4-
methyl-8-oxo0-5,6,7,8-

IUPAC Name [1112]
tetrahydronaphthalen-1-
yllacetamide
Molecular Formula C13H13FN203 [31[4]
Molecular Weight 264.25 g/mol [4]

Role in Exatecan Synthesis

Exatecan Intermediate 7 is a crucial building block in the total synthesis of Exatecan. The
synthesis of Exatecan is a multi-step process, and the formation of this intermediate is a key

step in constructing the core structure of the final active pharmaceutical ingredient.

The following diagram illustrates a logical workflow for the synthesis of Exatecan, highlighting

the position of Intermediate 7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chemical structure and properties of Exatecan
Intermediate 7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12092213#chemical-structure-and-properties-of-

exatecan-intermediate-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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